Cas no 1067192-81-7 (2-(2-chloro-5-nitrophenyl)-2-methylpropanenitrile)

• Product Name: 2-(2-chloro-5-nitrophenyl)-2-methylpropanenitrile
• CAS No: 1067192-81-7
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5981116
• PubChem ID: 67546104
• Update Time: 2025-10-22

2-(2-chloro-5-nitrophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-nitrophenyl)-2-methylpropanenitrile
• BBOKOTLEWUKSSF-UHFFFAOYSA-N
• 1067192-81-7
• 2-(2-Chloro-5-nitro-phenyl)-2-methyl-propionitrile
• EN300-1985607
• SCHEMBL2816057

• Inchi： 1S/C10H9ClN2O2/c1-10(2,6-12)8-5-7(13(14)15)3-4-9(8)11/h3-5H,1-2H3
• InChI Key： BBOKOTLEWUKSSF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C#N)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(2-chloro-5-nitrophenyl)-2-methylpropanenitrile

Introduction to 2-(2-Chloro-5-nitrophenyl)-2-methylpropanenitrile (CAS No. 1067192-81-7)

2-(2-Chloro-5-nitrophenyl)-2-methylpropanenitrile, with the CAS number 1067192-81-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a chlorinated and nitro-substituted benzene ring and a cyano group attached to a tert-butyl moiety. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-(2-chloro-5-nitrophenyl)-2-methylpropanenitrile typically involves multi-step reactions, starting from readily available starting materials such as 2-chloro-5-nitrobenzene and tert-butyl cyanide. The process often includes substitution reactions, coupling reactions, and purification steps to achieve high purity and yield. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In the pharmaceutical industry, 2-(2-chloro-5-nitrophenyl)-2-methylpropanenitrile has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. For instance, it has been used in the development of anti-inflammatory agents, anticancer drugs, and antimicrobial compounds. The presence of the nitro group and the cyano group provides opportunities for further functionalization, allowing for the creation of a wide range of derivatives with tailored biological activities.

Recent studies have also explored the potential of 2-(2-chloro-5-nitrophenyl)-2-methylpropanenitrile in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The compound's ability to undergo controlled polymerization reactions has led to the development of novel polymeric materials with enhanced mechanical and optical properties.

The physical and chemical properties of 2-(2-chloro-5-nitrophenyl)-2-methylpropanenitrile have been extensively studied. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. Its stability under various conditions has been evaluated, and it has been found to be stable under normal laboratory conditions but may decompose at high temperatures or in strongly acidic or basic environments.

Safety considerations are an important aspect of handling 2-(2-chloro-5-nitrophenyl)-2-methylpropanenitrile. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible materials.

In conclusion, 2-(2-chloro-5-nitrophenyl)-2-methylpropanenitrile (CAS No. 1067192-81-7) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new methods for its synthesis continue to be developed and its applications expand into new areas, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.